Trihexyltetradecylphosphonium dicyanamide

• IUPAC Name: cyanoiminomethylideneazanide;trihexyl(tetradecyl)phosphanium
• InChI: InChI=1S/C32H68P.C2N3/c1-5-9-13-17-18-19-20-21-22-23-24-28-32-33(29-25-14-10-6-2,30-26-15-11-7-3)31-27-16-12-8-4;3-1-5-2-4/h5-32H2,1-4H3;/q+1;-1
• InChI Key: DOMOOBQQQGXLGU-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCC[P+](CCCCCC)(CCCCCC)CCCCCC.C(=[N-])=NC#N
• Molecular Formula: C34H68N3P
• DSSTOX Substance ID: DTXSID6049351
• Molecular Weight: 549.9 g/mol
• CAS No.: 701921-71-3

Description

Trihexyltetradecylphosphonium dicyanamide is an ionic liquid with the chemical formula [CH3(CH2)5]3PN(CN)213CH3. It is known for its unique properties, such as high thermal stability, low volatility, and excellent solubility in organic solvents . This compound is used in various scientific and industrial applications, including as a solvent for the extraction of organic compounds and in the preparation of hybrid ionogels .

Preparation Methods

Trihexyltetradecylphosphonium dicyanamide can be synthesized through the reaction of trihexyltetradecylphosphonium chloride with sodium dicyanamide . The reaction typically occurs in an organic solvent, such as dichloromethane, under controlled temperature and pressure conditions. The product is then purified through filtration and recrystallization to obtain a high-purity ionic liquid .

Chemical Reactions Analysis

Trihexyltetradecylphosphonium dicyanamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, such as potassium permanganate or hydrogen peroxide, to form corresponding phosphine oxides.

Reduction: It can be reduced using reducing agents like lithium aluminum hydride to form phosphine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions with halides or other nucleophiles to form new phosphonium salts.

Common reagents and conditions used in these reactions include organic solvents, controlled temperatures, and specific catalysts to facilitate the reactions. The major products formed from these reactions are phosphine oxides, phosphine derivatives, and new phosphonium salts .

Scientific Research Applications

Trihexyltetradecylphosphonium dicyanamide has a wide range of scientific research applications, including:

Chemistry: It is used as a solvent for the extraction of organic compounds and in the preparation of hybrid ionogels with electrochemical applications.

Biology: The compound is utilized in the study of solubility of carbon dioxide and binary gas mixtures in ionic liquids.

Medicine: Research is ongoing to explore its potential use in drug delivery systems and as a stabilizing agent for pharmaceutical formulations.

Industry: It is employed in the extraction of aromatics from pyrolytic sugars and as a demulsifying agent in various industrial processes.

Mechanism of Action

The mechanism of action of trihexyltetradecylphosphonium dicyanamide involves its ability to interact with various molecular targets and pathways. As an ionic liquid, it can form stable complexes with metal ions and organic molecules, facilitating their separation and extraction . Its unique solubility and surface-active properties enable it to act as a catalyst in various chemical reactions, enhancing reaction rates and selectivity .

Comparison with Similar Compounds

Trihexyltetradecylphosphonium dicyanamide is compared with other similar compounds, such as:

• Trihexyltetradecylphosphonium chloride
• Trihexyltetradecylphosphonium bromide
• Trihexyltetradecylphosphonium bis(2,4,4-trimethylpentyl)phosphinate
• 1-Butyl-3-methylimidazolium dicyanamide

These compounds share similar properties, such as high thermal stability and low volatility, but differ in their specific applications and reactivity. This compound is unique due to its excellent solubility in organic solvents and its ability to form stable complexes with a wide range of molecules .